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Compound of Interest

Compound Name: Dodecanohydrazide

CAS No.: 5399-22-4

Cat. No.: B1296006

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis protocols for

dodecanohydrazide, also known as lauric acid hydrazide. Dodecanohydrazide and its

derivatives are significant intermediates in the synthesis of various compounds with potential

applications in medicinal chemistry, including anticancer and antimicrobial agents.[1][2] This

document outlines detailed experimental methodologies, presents key quantitative data in a

structured format, and includes a visual representation of the synthesis workflow.

Synthesis Protocols
The synthesis of dodecanohydrazide is primarily achieved through a two-step process

commencing with lauric acid. The initial step involves the esterification of lauric acid, followed

by the hydrazinolysis of the resulting ester. An alternative, more direct method involves the

reaction of lauroyl chloride with hydrazine.

Method 1: From Lauric Acid via Esterification
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This common and effective method involves two main stages: the formation of an ethyl ester of

lauric acid, followed by its conversion to dodecanohydrazide.

Step 1: Synthesis of Ethyl Dodecanoate

The first step is the Fischer esterification of lauric acid with ethanol in the presence of a

catalytic amount of sulfuric acid.

Experimental Protocol:

In a round-bottom flask equipped with a reflux condenser, dissolve lauric acid in an excess

of ethanol.

Carefully add a few drops of concentrated sulfuric acid (H₂SO₄) to act as a catalyst.[1]

Heat the mixture to reflux and maintain for approximately 3 hours.[1]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

The crude ethyl dodecanoate can be purified by distillation or used directly in the next step

after a simple workup.

Step 2: Synthesis of Dodecanohydrazide from Ethyl Dodecanoate

The purified or crude ethyl dodecanoate is then reacted with hydrazine monohydrate to yield

the final product.

Experimental Protocol:

Dissolve the ethyl dodecanoate in ethanol in a round-bottom flask.[1]

Add hydrazine monohydrate (NH₂NH₂·H₂O) to the solution.[1]
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Heat the reaction mixture to reflux. The reaction time can vary, but it is typically refluxed

for several hours.

Monitor the formation of the product by TLC.

After the reaction is complete, cool the mixture. The dodecanohydrazide product often

precipitates out of the solution upon cooling.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold ethanol to remove any unreacted starting materials or

impurities.

Dry the purified dodecanohydrazide. Further purification can be achieved by

recrystallization.

Method 2: From Lauroyl Chloride
A more direct route to dodecanohydrazide involves the reaction of lauroyl chloride with

hydrazine in an alkaline medium.

Experimental Protocol:

Suspend lauroyl chloride in an aqueous solution of sodium hydroxide (NaOH).[3]

Gradually add hydrazine to the suspension with stirring.[3]

Continue the reaction until completion, which can be monitored by TLC.

Upon completion, the product can be isolated by filtration.

Purify the crude product by extraction and/or recrystallization.[3]

Quantitative Data
The following table summarizes the key quantitative data associated with the synthesis and

characterization of dodecanohydrazide.
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Parameter Value Reference

Molecular Formula C₁₂H₂₆N₂O [4]

Molecular Weight 214.35 g/mol [4]

Melting Point 100-105 °C [2]

Yield (Lipase-catalyzed) >80% [5]

Yield (General) 70% [2]

Spectroscopic Data for Dodecanohydrazide:

Spectroscopic
Technique

Characteristic
Peaks

Interpretation Reference

FT-IR (cm⁻¹) 3288, 2918
Appearance of -NH

stretching vibrations
[1]

FT-IR (cm⁻¹)
Disappearance of

aliphatic ester signal

Confirmation of ester

conversion
[1]

Synthesis Workflow and Logic
The following diagrams illustrate the chemical synthesis workflows for producing

dodecanohydrazide.
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Caption: Synthesis of Dodecanohydrazide from Lauric Acid.
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Caption: Direct Synthesis from Lauroyl Chloride.

Safety Information
Dodecanohydrazide is irritating to the eyes, respiratory system, and skin. It is essential to

handle this chemical with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. In

case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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